Cas no 2229279-87-0 (4-(5-Bromothiophen-3-yl)-2-methylbutanoic acid)

• Product Name: 4-(5-Bromothiophen-3-yl)-2-methylbutanoic acid
• CAS No: 2229279-87-0
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 5749639
• PubChem ID: 165658844
• Update Time: 2023-11-14

4-(5-Bromothiophen-3-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1918897
• 2229279-87-0
• 4-(5-bromothiophen-3-yl)-2-methylbutanoic acid
• 4-(5-Bromothiophen-3-yl)-2-methylbutanoic acid

• Inchi： 1S/C9H11BrO2S/c1-6(9(11)12)2-3-7-4-8(10)13-5-7/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： PBDMDHNGZRIILQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų